Cas no 1251603-86-7 (4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide)

4-Propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide is a specialized heterocyclic compound featuring a 1,2,3-thiadiazole core functionalized with a propyl group at the 4-position and a thiophene-containing carboxamide moiety. This structure confers potential utility in medicinal chemistry and agrochemical research due to its unique electronic and steric properties. The thiadiazole ring system is known for its bioisosteric versatility, while the thiophene-ethyl linker enhances molecular interactions with biological targets. The compound’s balanced lipophilicity, conferred by the propyl substituent, may improve membrane permeability. Its well-defined synthesis route allows for scalable production, making it a candidate for further pharmacological or material science investigations.
4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide structure
1251603-86-7 structure
Product Name:4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide
CAS No:1251603-86-7
MF:C12H15N3OS2
MW:281.396999597549
CID:5896063
PubChem ID:49669397
Update Time:2025-05-22

4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-propyl-N-(2-thiophen-3-ylethyl)thiadiazole-5-carboxamide
    • 4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide
    • F5103-0383
    • AKOS024498497
    • 1251603-86-7
    • VU0635874-1
    • 4-propyl-N-(2-(thiophen-3-yl)ethyl)-1,2,3-thiadiazole-5-carboxamide
    • Inchi: 1S/C12H15N3OS2/c1-2-3-10-11(18-15-14-10)12(16)13-6-4-9-5-7-17-8-9/h5,7-8H,2-4,6H2,1H3,(H,13,16)
    • InChI Key: PBNZRAONHLSNRO-UHFFFAOYSA-N
    • SMILES: S1C(C(NCCC2C=CSC=2)=O)=C(CCC)N=N1

Computed Properties

  • Exact Mass: 281.06565446g/mol
  • Monoisotopic Mass: 281.06565446g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 111Ų

4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide Pricemore >>

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Additional information on 4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide

4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide (CAS 1251603-86-7): A Comprehensive Overview

4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide (CAS 1251603-86-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This heterocyclic compound combines a thiadiazole core with thiophene and propyl substituents, creating a molecular architecture that offers interesting possibilities for research and development.

The compound's systematic name reflects its complex structure: the 1,2,3-thiadiazole-5-carboxamide backbone is modified with a 4-propyl group and an N-[2-(thiophen-3-yl)ethyl] substituent. This combination of heterocycles makes 4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide particularly interesting for researchers studying structure-activity relationships in medicinal chemistry and materials science.

Recent scientific literature indicates growing interest in thiadiazole derivatives like CAS 1251603-86-7 due to their diverse biological activities. While this specific compound is still under investigation, related structures have shown promise in various applications, prompting increased research into its properties and potential uses. The presence of both thiophene and thiadiazole moieties suggests possible electronic properties that could be valuable in materials science applications.

From a synthetic chemistry perspective, 4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide represents an interesting challenge for organic chemists. The combination of different heterocyclic systems requires careful consideration of synthetic routes and purification methods. Researchers working with this compound typically employ advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC to characterize and verify its purity.

The physicochemical properties of CAS 1251603-86-7 are influenced by its molecular structure. The thiadiazole ring contributes to the compound's polarity, while the propyl chain and thiophene group affect its solubility profile and lipophilicity. These characteristics are crucial for researchers evaluating the compound's potential in various applications, particularly where solubility and bioavailability are important factors.

In the context of current research trends, 4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide aligns with several hot topics in chemical research. These include the development of novel heterocyclic compounds for materials science, the exploration of new molecular scaffolds for pharmaceutical research, and the design of specialized chemicals for electronic applications. The compound's unique structure makes it a subject of interest in these rapidly evolving fields.

Quality control is particularly important when working with specialized compounds like CAS 1251603-86-7. Reputable suppliers typically provide comprehensive analytical data, including purity certificates and spectral characterization. Researchers should verify these specifications through independent analysis when using the compound for sensitive applications or published research.

The stability of 4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide under various conditions is an important consideration for potential applications. Preliminary studies suggest that proper storage conditions—typically cool, dry environments protected from light—are essential for maintaining the compound's integrity over time. These storage recommendations are consistent with best practices for similar heterocyclic compounds.

From a regulatory perspective, CAS 1251603-86-7 is not currently listed on major controlled substance inventories or hazardous materials databases. However, researchers should always consult current regulations and institutional policies when working with any chemical compound, as regulatory status can change with new scientific information.

The scientific community continues to explore the potential of thiadiazole-thiophene hybrids like 4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide. Recent publications have highlighted the versatility of such structures in various research areas, suggesting that this compound may find applications in multiple scientific disciplines in the coming years.

For researchers considering working with CAS 1251603-86-7, it's important to review the available literature thoroughly. While this compound may share some characteristics with other thiadiazole derivatives, its specific properties and potential applications require careful evaluation based on the intended research goals.

The synthesis and study of 4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide contribute to the broader understanding of heterocyclic chemistry. As research progresses, scientists may uncover new aspects of this compound's behavior and potential applications, adding to the growing body of knowledge about complex organic structures.

In conclusion, 4-propyl-N-[2-(thiophen-3-yl)ethyl]-1,2,3-thiadiazole-5-carboxamide (CAS 1251603-86-7) represents an interesting area of research in contemporary organic chemistry. Its unique combination of structural features offers numerous possibilities for scientific exploration, making it a compound worth watching as research in this field advances.

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